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Compound of Interest |

Compound Name: Metolazone
CAS No.: 56436-31-8
Cat. No.: B10753070
- 7

Executive Summary & Scientific Rationale

Effective disposal of Metolazone—a quinazoline-sulfonamide diuretic—requires more than
simple regulatory compliance; it demands a lifecycle approach to prevent environmental
bioaccumulation. While Metolazone is not classified as a P-listed or U-listed acute toxin under
the Resource Conservation and Recovery Act (RCRA), it is a biologically active pharmaceutical
ingredient (API) with high stability in aqueous environments.

The Core Directive:Zero-Sewering Policy. Under no circumstances should Metolazone be
discharged into municipal wastewater systems. Its sulfonamide moiety is resistant to standard
hydrolysis, posing a risk of persistence in water tables. This guide outlines a self-validating
workflow to ensure complete thermal destruction (incineration) is achieved, adhering to EPA 40
CFR Part 266 Subpart P standards.

Chemical Profile & Disposal Implications[1][2][3][4]
[5]

Understanding the physicochemical properties of Metolazone dictates the handling protocol.
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Property Data Operational Implication

Unique identifier for waste
CAS Number 17560-51-9 ,

manifests.[1]

Contains Sulfur/Chlorine;
Molecular Formula C16H16CIN3O3S requires scrubbers during

incineration.[1]

Sparingly soluble in water;

Do not attempt water dilution

Solubility soluble in organic solvents.[1] ]
for disposal.[1]
[2]
. ) N o Store waste in opaque or
Stability Light-sensitive; stable in air.[1]

amber containers.[1]

Hazard Class

Irritant (Skin/Eye); Target
Organ Toxicity (Kidney).[1]

Standard PPE (Nitrile/Lab

Coat) is mandatory.[1]

RCRA Status

Non-Listed (unless mixed with

hazardous solvents).[1]

Classified generally as Non-
RCRA Regulated
Pharmaceutical Waste.

Regulatory Framework: The "Subpart P"

Standard[7][8]

In 2019, the EPA finalized 40 CFR Part 266 Subpart P, streamlining the management of
hazardous waste pharmaceuticals.[3] While Metolazone itself does not carry a specific EPA
waste code (like POO1 or U001), it falls under the "Non-Creditable Hazardous Waste
Pharmaceutical" workflow when discarded in a healthcare or research setting.

e Rule 1:Prohibition on Sewering. (40 CFR § 266.505) - Ban on flushing pharmaceuticals

down the drain.

e Rule 2:Empty Containers. (40 CFR 8§ 266.507) - Containers are considered "RCRA Empty"
only if all wastes have been removed using standard practices (pouring, pumping,

aspirating).[1]
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Step-by-Step Disposal Protocol

This protocol uses a Segregation-First approach.[1] The disposal path depends on whether the
Metolazone is a pure solid or dissolved in a solvent.

Phase 1: Waste Characterization & Segregation

Scenario A: Pure Metolazone (Powder/Tablets) or AqQueous Solutions
o Classification: Non-RCRA Regulated Pharmaceutical Waste.
o Container Color:Blue or White (industry standard for non-RCRA pharma waste).

o Action: Place directly into the container. Do not mix with "Red Bag" (biohazard) waste unless
the substance is contaminated with blood/pathogens.

Scenario B: Metolazone in Organic Solvents (e.g., Methanol, Acetonitrile)[1]
o Classification: RCRA Hazardous Waste (due to Ignitability DOO1 or Toxicity of the solvent).[4]
o Container Color:Black (industry standard for RCRA hazardous waste).

e Action: This mixture must be treated as hazardous waste based on the solvent's properties.

Phase 2: Packaging & Labeling[1]

e Primary Containment: Use High-Density Polyethylene (HDPE) containers. Glass is
acceptable for liquids but poses a breakage risk.

e Labeling:
o Label Text: "Non-Hazardous Pharmaceutical Waste - Metolazone" (for Scenario A).

e Closure: Caps must be screw-top and tightly sealed. Parafilm is not a secondary seal for
transport; use tamper-evident tape.[1]

Phase 3: Spill Management (Immediate Response)[1]

If a spill occurs during the disposal process, follow this containment logic:
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e Solids (Powder):

o

Do not sweep vigorously (creates dust aerosols).

[¢]

Cover with wet paper towels to dampen.

[¢]

Scoop into a disposable container.

[e]

Wash surface with soap and water; collect rinsate as waste.

e Liquids:
o Absorb with vermiculite, diatomite, or universal spill pads.
o Do not use combustible materials (sawdust) if the solvent is flammable.
o Decontaminate surface with 70% Isopropanol or Ethanol.

Operational Workflow Diagram

The following decision tree illustrates the logic flow for determining the correct disposal bin.
This visual aid ensures technicians make the correct segregation decision instantly.
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Waste Generation:
Metolazone (CAS 17560-51-9)

Physical Form?

Liquid Solution

. Is the Solvent Hazardous?
(SOIId /' Powder / TabIeD Ge.g., Methanol, AcetonitrileD

0 (Aqueous/Saline) Yes (Flammable/Toxic)

Contaminated w/ Pathogens \Pure Substance

RED BIN BLUE/WHITE BIN BLACK BIN

(RCRA Hazardous Waste)
Code: D001 (Ignitable) or F-List

(Biohazard)
*Only if contaminated w/ blood*

(Non-RCRA Pharma Waste)
Destruction: Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for Metolazone waste segregation. Note that "Black Bin" takes
precedence if hazardous solvents are involved.

Personal Protective Equipment (PPE) Matrix

Safety is non-negotiable. The following PPE is required during waste transfer and spill cleanup.
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Protection Level Item Specification Rationale

Prevents inhalation of

_ N95 or P100 , :
Respiratory ) NIOSH-Approved fine API dust during
Respirator .
solid transfer.[1]
Metolazone is a skin
Nitrile (Double-glove irritant; nitrile provides
Dermal Gloves ) )
recommended) chemical resistance.
[1]
Protects against
Ocular Safety Goggles ANSI Z87.1+ splashes (liquids) and
airborne dust.[1]
Prevents
Tyvek or Cotton o
Body Lab Coat contamination of

(Buttoned)
street clothes.[1]

Final Disposition: Incineration

The ultimate goal of this protocol is High-Temperature Incineration.
o Why: Landfilling (even in lined cells) risks leachate escaping over decades.
e Mechanism: Incineration at >1000°C breaks the sulfonamide bond (

) and the quinazoline ring, converting the molecule into basic oxides (

) which are captured by the facility's scrubber systems.

 Verification: Ensure your waste contractor provides a Certificate of Destruction (COD) for
every shipment containing APIs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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